Cas no 941905-80-2 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is a specialized organic compound featuring a trifluoromethylphenyl and phenylimidazole scaffold linked via a sulfanylacetamide bridge. Its molecular structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the imidazole moiety may facilitate interactions with biological targets. This compound is of interest in agrochemical and pharmaceutical research due to its structural complexity and potential as an intermediate or active ingredient. Its synthesis requires precise control to ensure purity and functionality, making it suitable for applications demanding high specificity.
N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide structure
941905-80-2 structure
Product Name:N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
CAS No:941905-80-2
MF:C18H13ClF3N3OS
MW:411.828531980515
CID:6467436
Update Time:2025-05-19

N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
    • N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
    • Acetamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(5-phenyl-1H-imidazol-2-yl)thio]-
    • Inchi: 1S/C18H13ClF3N3OS/c19-13-7-6-12(18(20,21)22)8-14(13)24-16(26)10-27-17-23-9-15(25-17)11-4-2-1-3-5-11/h1-9H,10H2,(H,23,25)(H,24,26)
    • InChI Key: PXIVQLMNUBRCTP-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)CSC1NC(C2=CC=CC=C2)=CN=1

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 11.61±0.10(Predicted)

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N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Related Literature

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Comprehensive Guide to N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 941905-80-2)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 941905-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, exhibits potential applications in drug discovery and crop protection. In this article, we delve into its chemical properties, synthesis, applications, and market trends, while addressing frequently asked questions in the field.

The molecular structure of N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide combines a trifluoromethylphenyl group with an imidazole-thioacetamide moiety, making it a versatile intermediate in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, given the growing demand for novel therapeutic compounds in the post-pandemic era.

One of the most searched questions regarding this compound is: "What are the synthetic routes for N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The presence of both chloro and trifluoromethyl groups enhances its reactivity, allowing for further derivatization in drug development pipelines.

In the context of green chemistry and sustainable synthesis, this compound has been studied for its potential environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to optimize its production, aligning with the current industry focus on eco-friendly manufacturing processes.

The pharmacological potential of CAS 941905-80-2 is another hot topic among medicinal chemists. Preliminary studies suggest its structural similarity to known enzyme inhibitors, sparking interest in its possible applications for metabolic disorders and inflammatory diseases. However, comprehensive clinical studies are still needed to validate these potential uses.

From an analytical chemistry perspective, the characterization of this compound presents interesting challenges. The combination of chloro, trifluoromethyl, and imidazole groups creates unique spectral signatures in NMR and mass spectrometry analysis. These characteristics are frequently discussed in research forums and academic circles.

The agrochemical industry has shown growing interest in derivatives of N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide as potential crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating its efficacy against various plant pathogens while maintaining environmental safety standards.

Market analysts predict steady growth in demand for specialized intermediates like CAS 941905-80-2, particularly in the contract research organization (CRO) sector. The compound's versatility makes it valuable for custom synthesis services and library development in drug discovery programs.

Quality control aspects of N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide production are frequently discussed in industry publications. Specifications typically include HPLC purity requirements, residual solvent limits, and isomeric purity standards, reflecting the compound's importance in precision chemical applications.

Recent patent literature reveals ongoing innovation surrounding derivatives of 941905-80-2, particularly in the areas of heterocyclic chemistry and medicinal chemistry. This intellectual property activity indicates the compound's potential value in future therapeutic developments.

Storage and handling recommendations for N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide follow standard laboratory protocols for organic compounds. Proper desiccation and protection from light are generally advised to maintain stability, though specific conditions may vary based on formulation requirements.

The global supply chain for CAS 941905-80-2 reflects broader trends in the fine chemicals market, with increasing emphasis on regional production and supply chain resilience. These factors are particularly relevant in light of recent disruptions to international chemical logistics networks.

Academic research groups continue to explore novel applications for N-2-chloro-5-(trifluoromethyl)phenyl-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide derivatives. Recent publications have investigated their potential in material science applications, particularly as functional monomers for specialized polymers with unique electronic properties.

Regulatory considerations for this compound vary by jurisdiction, but generally fall under standard chemical safety protocols. Researchers and manufacturers should consult local chemical inventories and registration requirements when planning work with this material.

Looking ahead, the scientific community anticipates continued interest in 941905-80-2 and its analogs, particularly as structure-activity relationship studies reveal new potential applications. The compound's unique combination of functional groups positions it as a valuable building block in multiple areas of chemical research and development.

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